Cas no 7466-16-2 (1-methyl-2-[(1e,3e)-4-phenylbuta-1,3-dienyl]pyridin-1-ium;iodide)
![1-methyl-2-[(1e,3e)-4-phenylbuta-1,3-dienyl]pyridin-1-ium;iodide structure](https://www.kuujia.com/scimg/cas/7466-16-2x500.png)
7466-16-2 structure
Product name:1-methyl-2-[(1e,3e)-4-phenylbuta-1,3-dienyl]pyridin-1-ium;iodide
1-methyl-2-[(1e,3e)-4-phenylbuta-1,3-dienyl]pyridin-1-ium;iodide Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-2-[(1E,3E)-4-phenylbuta-1,3-dienyl]pyridin-1-ium,iodide
- 1-Methyl-2-(4'-pyridylthiomethyl)-5-nitroimidazol
- 1-methyl-2-(4-pyridylthiomethyl)-5-nitroimidazole
- 1-Methyl-2-(4'-pyridylthiomethyl)-5-nitro-imidazole
- 1-methyl-2-(4t-phenyl-buta-1,3-dien-t-yl)-pyridinium, iodide
- 1-Methyl-2-(4t-phenyl-buta-1,3-dien-t-yl)-pyridinium, Jodid
- 1-methyl-2-[(1e,3e)-4-phenylbuta-1,3-dienyl]pyridin-1-ium
- 4-(1-methyl-5-nitro-1H-imidazol-2-ylmethylsulfanyl)-pyridine
- CTK1F6824
- iodide
- Pyridine, 4-[[(1-methyl-5-nitro-1H-imidazol-2-yl)methyl]thio]-
- NSC-402546
- 1-methyl-2-((1e,3e)-4-phenylbuta-1,3-dienyl)pyridinium iodide
- NSC402546
- 7466-16-2
- 1-methyl-2-[(1e,3e)-4-phenylbuta-1,3-dienyl]pyridin-1-ium;iodide
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- Inchi: InChI=1S/C16H16N.HI/c1-17-14-8-7-13-16(17)12-6-5-11-15-9-3-2-4-10-15;/h2-14H,1H3;1H/q+1;/p-1/b11-5+,12-6+;
- InChI Key: JMIIAXDHTQYSRX-JPAPVDFESA-M
- SMILES: C[N+]1=CC=CC=C1C=CC=CC2=CC=CC=C2.[I-]
Computed Properties
- Exact Mass: 223.13621
- Monoisotopic Mass: 349.03275g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.9Ų
Experimental Properties
- Density: 1.069
- Boiling Point: 372°C at 760 mmHg
- Flash Point: 160.9°C
- Refractive Index: 1.66
- PSA: 3.24
- LogP: 0.24170
1-methyl-2-[(1e,3e)-4-phenylbuta-1,3-dienyl]pyridin-1-ium;iodide Related Literature
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Qasim Mahmood,Woo Sik Kim,Ho Seok Park Nanoscale, 2012,4, 7855-7860
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Yoko Ishii,Ye Zhou,Kunyun He,Yoichi Takanishi,Jun Yamamoto,Juan de Pablo,Teresa Lopez-Leon Soft Matter, 2020,16, 8169-8178
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Xuejiao Cao,Nikita Joseph,Matt Jellicoe,Ahmed Hussein Mohammed Al-Antaki,Xuan Luo,Dongxiao Su,Colin Raston Food Funct., 2021,12, 1087-1096
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Stefania F. Musolino,Zhipeng Pei,Liting Bi,Gino A. DiLabio,Jeremy E. Wulff Chem. Sci., 2021,12, 12138-12148
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Guoqiang Li,Shicheng Yan,Zhiqiang Wang,Xiangyan Wang,Zhaosheng Li,Jinhua Ye,Zhigang Zou Dalton Trans., 2009, 8519-8524
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